Cas no 28075-29-8 (N-Methyl-3,3-diphenylpropylamine)

• Product Name: N-Methyl-3,3-diphenylpropylamine
• CAS No: 28075-29-8
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 53268
• PubChem ID: 119812
• Update Time: 2025-10-29

N-Methyl-3,3-diphenylpropylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3,3-diphenylpropan-1-amine
• (3,3-Diphenylpropyl)methylamine
• N-Methyl-3,3-diphenylpropylamine
• N-Methyl-3,3-dipheny
• (3,3-diphenyl-1-propyl)(methyl)amine
• (3,3-diphenylpropyl)-methylamine
• diphenylalkylamine (DPA),5b
• EINECS 248-821-5
• n-methyl-3,3-diphenylpropan-1-amin
• NS00028416
• UNII-WL47LGK6P8
• BDBM35933
• W-107076
• SCHEMBL3638413
• AMY15411
• WL47LGK6P8
• AKOS015964873
• FT-0649309
• D87856
• N-methyl-3,3-diphenyl-1-propanamine
• Diphenylpropyl-methylamin
• DTXSID00182350
• PROPYLAMINE, N-METHYL-3,3-DIPHENYL-
• AKEGHAUFMKCWGX-UHFFFAOYSA-N
• A819315
• CHEMBL593494
• MFCD08458400
• N-methyl-3,3-diphenyl-propan-1-amine
• (3,3-DIPHENYLPROPYL)(METHYL)AMINE
• SB79656
• 28075-29-8
• N-Methyl-gamma-phenyl-benzenepropanamine; (3,3-Diphenylpropyl)methylamine
• DB-049781

• MDL： MFCD08458400
• Inchi： 1S/C16H19N/c1-17-13-12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16-17H,12-13H2,1H3
• InChI Key： AKEGHAUFMKCWGX-UHFFFAOYSA-N
• SMILES： N(C)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.15200
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 347.4±31.0 °C at 760 mmHg
• Flash Point: 164.5±17.0 °C
• PSA: 12.03000
• LogP: 3.81890
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Methyl-3,3-diphenylpropylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-Methyl-3,3-diphenylpropylamine

N-Methyl-3,3-diphenylpropylamine (CAS No. 28075-29-8): A Comprehensive Overview

N-Methyl-3,3-diphenylpropylamine (CAS No. 28075-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This tertiary amine derivative, characterized by its unique diphenylpropylamine structure, serves as a valuable intermediate in synthetic chemistry. With the growing interest in amine-based compounds for therapeutic applications, this molecule has become increasingly relevant in modern drug discovery pipelines.

The molecular structure of N-Methyl-3,3-diphenylpropylamine features a central propylamine backbone with two phenyl groups at the 3-position and a methyl group attached to the nitrogen atom. This specific arrangement contributes to its lipophilic properties and potential for crossing biological membranes, making it particularly interesting for researchers investigating central nervous system (CNS) active compounds. Recent studies have explored its potential as a building block for novel pharmacologically active molecules, especially in the development of neurological therapeutics.

From a synthetic chemistry perspective, N-Methyl-3,3-diphenylpropylamine offers several advantages. Its chemical stability under various conditions makes it suitable for diverse synthetic transformations. Many researchers are currently investigating its use in asymmetric synthesis and as a precursor for more complex molecular architectures. The compound's structural versatility allows for numerous modifications, enabling the creation of libraries of derivatives for biological screening.

The pharmaceutical industry has shown particular interest in N-Methyl-3,3-diphenylpropylamine derivatives due to their potential interactions with various neurotransmitter systems. While the parent compound itself isn't used directly in medications, its structural framework appears in several investigational drugs targeting neurological conditions. This has led to increased demand for high-purity 28075-29-8 in research laboratories worldwide.

Recent advancements in green chemistry have also focused on developing more sustainable synthetic routes to compounds like N-Methyl-3,3-diphenylpropylamine. Researchers are exploring catalytic methods and atom-economical processes to produce this intermediate with reduced environmental impact. These developments align with the growing emphasis on sustainable pharmaceutical manufacturing practices in the chemical industry.

Quality control of N-Methyl-3,3-diphenylpropylamine is crucial for research applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. The availability of high-purity 28075-29-8 has become increasingly important as research into its potential applications expands.

From a commercial perspective, the market for N-Methyl-3,3-diphenylpropylamine has seen steady growth, particularly from contract research organizations and pharmaceutical development companies. The compound's custom synthesis services have become more prevalent, catering to the specific needs of research programs. Suppliers are now offering various packaging options, from milligram quantities for initial screening to kilogram scales for larger studies.

Storage and handling of N-Methyl-3,3-diphenylpropylamine require standard laboratory precautions. The compound should be kept in tightly sealed containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this chemical intermediate.

The future research directions for N-Methyl-3,3-diphenylpropylamine appear promising. Current investigations focus on its potential as a scaffold for neuroprotective agents and receptor modulators. The compound's structural features make it particularly interesting for designing molecules that might interact with G-protein coupled receptors (GPCRs) in the brain, a hot topic in contemporary neuroscience research.

As the scientific community continues to explore the potential of amine-containing compounds, N-Methyl-3,3-diphenylpropylamine (CAS No. 28075-29-8) remains an important building block in medicinal chemistry. Its combination of structural simplicity and chemical versatility ensures its continued relevance in both academic and industrial research settings. With ongoing advancements in synthetic methodologies and biological screening technologies, this compound is likely to maintain its position as a valuable tool in drug discovery programs for years to come.